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Compound of Interest

Compound Name: Boc-amido-PEG9-amine
CAS No.: 890091-43-7
Cat. No.: B1682602
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Boc-amido-PEG9-amine, a
heterobifunctional PEG linker crucial in the fields of bioconjugation, drug delivery, and the
development of advanced therapeutics such as Antibody-Drug Conjugates (ADCs) and
Proteolysis Targeting Chimeras (PROTACS).

Core Properties and Specifications

Boc-amido-PEG9-amine is a polyethylene glycol (PEG) derivative that features a terminal
primary amine and a Boc (tert-butyloxycarbonyl) protected amine, separated by a nine-unit
PEG chain. This structure allows for sequential and controlled conjugation to two different
molecules. The hydrophilic PEG spacer enhances the solubility and pharmacokinetic properties
of the resulting conjugate. The Boc group is a common protecting group for amines that can be
easily removed under mild acidic conditions to reveal a reactive primary amine.

Quantitative Data Summary
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Property Value References
Molecular Weight 556.69 g/mol [1112][3]
CAS Number 890091-43-7 [1112]14]
Molecular Formula C25H52N2011 [1][4]
Purity Typically >95% [21[4]
Solubility Soluble in Water, DMSO, DMF, 4]

DCM
Storage Recommended at -20°C [4]

Experimental Protocols

The utilization of Boc-amido-PEG9-amine typically involves a two-stage conjugation process.
The following protocols outline a general methodology for its use in the synthesis of a
heterobifunctional conjugate, such as a PROTAC.

Protocol 1: First Amide Coupling via the Free Amine

This protocol describes the conjugation of the free primary amine of Boc-amido-PEG9-amine
to a molecule containing a carboxylic acid.

Materials:
e Boc-amido-PEG9-amine
» Carboxylic acid-containing molecule (Molecule A)

e Coupling agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium
3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate)

o Base: DIPEA (N,N-Diisopropylethylamine)

e Anhydrous DMF (Dimethylformamide)
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e Anhydrous Na2S0O4 or MgSO4

¢ Solvents for work-up and purification (e.g., ethyl acetate, DCM, saturated aqueous NaHCO3,
brine)

Methodology:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve Molecule A (1.0 equivalent) in anhydrous DMF.

» Activation of Carboxylic Acid: Add HATU or HBTU (1.2 equivalents) and DIPEA (2.0
equivalents) to the solution and stir for 15-30 minutes at room temperature.

o Addition of Linker: Add Boc-amido-PEG9-amine (1.1 equivalents) dissolved in a minimal
amount of anhydrous DMF to the reaction mixture.

o Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours. Monitor the
progress of the reaction by LC-MS or TLC.

o Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate or DCM. Wash
the organic layer with saturated aqgueous NaHCO3 and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous Na2S0O4 or MgSO4, filter,
and concentrate under reduced pressure.

« Purification: Purify the crude product by silica gel column chromatography using an
appropriate solvent system (e.g., a gradient of methanol in DCM) to yield the Boc-protected
Molecule A-linker conjugate.

Protocol 2: Boc Deprotection

This protocol describes the removal of the Boc protecting group to expose the second primary

amine.
Materials:

e Boc-protected Molecule A-linker conjugate
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» Trifluoroacetic acid (TFA)

e Anhydrous DCM (Dichloromethane)

o Toluene (optional)

Methodology:

Reaction Setup: Dissolve the Boc-protected Molecule A-linker conjugate in anhydrous DCM.
» Addition of TFA: Add TFA (typically 10-20% v/v in DCM) to the solution at 0°C.

o Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Monitor the
deprotection by TLC or LC-MS.

o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure. To
remove residual TFA, co-evaporate with toluene. The resulting deprotected amine-Molecule
A-linker conjugate is often used in the next step without further purification.

Protocol 3: Second Amide Coupling

This protocol describes the conjugation of the newly exposed amine to a second molecule
containing a carboxylic acid.

Materials:

Deprotected amine-Molecule A-linker conjugate

Carboxylic acid-containing molecule (Molecule B)

Coupling agents (HATU or HBTU)

Base (DIPEA)

Anhydrous DMF

Methodology:
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e Reaction Setup: In a separate flame-dried flask under an inert atmosphere, dissolve
Molecule B (1.0 equivalent) in anhydrous DMF.

 Activation of Carboxylic Acid: Add HATU or HBTU (1.2 equivalents) and DIPEA (2.0
equivalents) and stir for 15-30 minutes at room temperature.

» Addition of Conjugate: Add the deprotected amine-Molecule A-linker conjugate (1.1
equivalents) dissolved in a minimal amount of anhydrous DMF.

» Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours, monitoring by LC-
MS.

e Work-up and Purification: Following a similar work-up and purification procedure as in
Protocol 1, isolate the final tripartite conjugate (Molecule A - Linker - Molecule B).

Visualizations

The following diagrams illustrate the key processes involved in utilizing Boc-amido-PEG9-

amine.
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Caption: Sequential conjugation workflow using Boc-amido-PEG9-amine.
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Caption: Conceptual mechanism of action for a PROTAC synthesized with a PEG linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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